molecular formula C15H11N3S B2779715 2-(1H-Benzoimidazol-2-ylmethyl)-benzothiazole CAS No. 66557-64-0

2-(1H-Benzoimidazol-2-ylmethyl)-benzothiazole

Cat. No. B2779715
CAS RN: 66557-64-0
M. Wt: 265.33
InChI Key: JLURXEZDKXSDTJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Benzimidazole derivatives are a class of organic compounds that contain a benzene ring fused to an imidazole ring . They are known for their wide range of biological activities and are used in the development of various drugs .


Molecular Structure Analysis

The molecular structure of benzimidazole derivatives can be analyzed using various spectroscopic techniques, including FT-IR, FT Raman, and NMR . These techniques can provide information on the compound’s geometric structure, electronic features, and vibrational modes .


Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives can be predicted using various computational tools. These properties may include the compound’s partition coefficient, boiling point, melting point, and vapor pressure .

Scientific Research Applications

Coordination Chemistry and Properties

  • Chemistry and Properties of Benzothiazole Derivatives : A comprehensive review of the chemistry of compounds containing benzimidazole and benzothiazole derivatives highlights their preparation, properties, and applications in creating complex compounds. These derivatives exhibit notable spectroscopic properties, structures, magnetic properties, and biological and electrochemical activity, suggesting areas for further investigation and potential applications in various fields of chemistry (Boča, Jameson, & Linert, 2011).

Medicinal Chemistry and Drug Development

  • Benzothiazole in Chemotherapeutic Agents : Benzothiazole derivatives have been recognized for their extensive pharmaceutical applications, including antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. The structural simplicity of 2-arylbenzothiazoles, in particular, shows potential as antitumor agents, with some compounds currently in clinical use for treating various diseases (Kamal, Hussaini Syed, & Malik Mohammed, 2015).
  • Advancements in Benzothiazole Derivatives : Structural modifications of benzothiazole derivatives have led to the development of new chemotherapeutics showing promising anticancer activities. These advancements underscore the potential of benzothiazole derivatives in drug discovery, highlighting the need for further exploration and development of these compounds as viable cancer treatments (Ahmed et al., 2012).

Synthetic Methodologies

  • Synthesis of 2-Arylthio-Benzazoles : Recent advances in the synthesis of 2-arylthio-benzazoles, including benzothiazoles, have opened up new possibilities for creating compounds with diverse biological and pharmacological properties. These methodologies highlight the versatility and applicability of benzothiazole derivatives in synthesizing biologically active compounds (Vessally et al., 2018).

Safety and Hazards

The safety and hazards associated with benzimidazole derivatives can vary depending on the specific compound. It’s important to handle these compounds with care and follow appropriate safety protocols .

Future Directions

The future directions in the research of benzimidazole derivatives could involve the development of new synthetic methods, the discovery of new biological activities, and the design of more potent and selective drugs .

properties

IUPAC Name

2-(1H-benzimidazol-2-ylmethyl)-1,3-benzothiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H11N3S/c1-2-6-11-10(5-1)16-14(17-11)9-15-18-12-7-3-4-8-13(12)19-15/h1-8H,9H2,(H,16,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JLURXEZDKXSDTJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)NC(=N2)CC3=NC4=CC=CC=C4S3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H11N3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

265.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1H-Benzoimidazol-2-ylmethyl)-benzothiazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.